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Compound of Interest

Compound Name: N,N-Dimethyldodecylamine

Cat. No.: B051227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethyldodecylamine, a
tertiary amine that serves as a crucial intermediate in the synthesis of various valuable
compounds. This document details its physicochemical properties, outlines key experimental
protocols for its synthesis, and explores its applications, particularly as a precursor to the
widely used non-ionic surfactant, N,N-Dimethyldodecylamine N-oxide (DDAO).

Core Properties of N,N-Dimethyldodecylamine

N,N-Dimethyldodecylamine, also known as lauryldimethylamine, is a clear, yellowish liquid
with a characteristic fish-like odor.[1] It is insoluble in water but soluble in organic solvents.[1]
Its key properties are summarized in the table below.
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Property Value Reference
Molecular Weight 213.40 g/mol [1]
Molecular Formula C14H31N [2]

CAS Number 112-18-5

Density 0.787 g/mL at 20 °C

Boiling Point 80-82 °C at 0.1 mmHg

Melting Point -20 °C

Refractive Index

n20/D 1.4375

Log Kow

5.47

[3]

Experimental Protocols: Synthesis of N,N-
Dimethyldodecylamine

Several methods have been established for the synthesis of N,N-Dimethyldodecylamine.

Below are detailed protocols for two common synthetic routes.

Synthesis from Dodecylamine, Formaldehyde, and

Formic Acid

This method, a variation of the Eschweiler-Clarke reaction, provides a cost-effective and high-

yielding route to N,N-Dimethyldodecylamine.

Materials:

Formaldehyde (5.86 Q)

Round bottom flask

Dodecylamine (20 g, 0.108 mol)

Formic acid (5 mL, 0.162 mol)
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e |ce bath

e Reflux apparatus

 Rotary evaporator

Procedure:

» Place dodecylamine in a round bottom flask and cool it in an ice bath.

Slowly add formic acid dropwise until a clear solution is obtained.

To this solution, add formaldehyde.

Reflux the reaction mixture at 80°C for 5 hours.

After the reaction is complete, evaporate the crude product using a rotary evaporator.

Purify the product by crystallization to obtain N,N-Dimethyldodecylamine.

Synthesis via Catalytic Hydrogenation of N,N-
Dimethyldodecylamide

This industrial method involves the catalytic hydrogenation of N,N-dimethyldodecylamide.
Materials:

¢ N,N-Dimethyldodecylamide

e Ni/y-Al203 catalyst

e Dimethylamine

» Autoclave reactor

Procedure:

e The NiO/y-Al203 catalyst is reduced in an autoclave.
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» N,N-Dimethyldodecylamide is hydrogenated over the Ni/y-Al203 catalyst.

o Dimethylamine is introduced into the raw materials to suppress side reactions, such as the
formation of dodecyl alcohol and dimethylamine.[4]

e The reaction is carried out under conditions that promote the conversion of N,N-
dimethyldodecylamide to N,N-dimethyldodecylamine with high selectivity and yield.[4]

Applications in Research and Development

The primary application of N,N-Dimethyldodecylamine is as an intermediate in the synthesis
of N,N-Dimethyldodecylamine N-oxide (DDAOQ), a versatile non-ionic surfactant.

Synthesis of N,N-Dimethyldodecylamine N-oxide
(DDAO)

The conversion of N,N-Dimethyldodecylamine to DDAO is a straightforward oxidation
reaction.

Oxidation

[N,N-Dimethyldodecylamine]
|

Hydrogen Peroxide (H202)

Click to download full resolution via product page

: \N,N—Dimethyldodecylamine N-oxide (DDAO)]

Caption: Synthesis of DDAO from N,N-Dimethyldodecylamine.
DDAO is widely used in various applications:

» Biochemical Research: As a non-ionic detergent for solubilizing proteins and studying
macromolecular interactions. It is particularly effective for isolating and purifying membrane
proteins.
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» Consumer Products: It acts as a foam stabilizer and surfactant in products like dishwashing

detergents.

» Antimicrobial Agent: DDAO exhibits antimicrobial properties against common bacteria such
as S. aureus and E. coli.[5]

Biological Activity and Significance

While N,N-Dimethyldodecylamine itself is primarily a synthetic intermediate, its metabolic
pathway has been studied. Metabolism generally occurs through the fission of the Calkyl-N
bond, forming dimethylamine and decanal, which significantly reduces the toxicity of the parent
compound.[3]

The biological significance of this class of molecules is more pronounced in its N-oxide
derivative, DDAO. DDAOQ's ability to interact with and unfold proteins at concentrations above
its critical micelle concentration (CMC) makes it a valuable tool in structural biology and protein

chemistry.[6]

Logical Workflow: From Synthesis to Application

The following diagram illustrates the logical progression from the synthesis of N,N-
Dimethyldodecylamine to its primary application as a precursor for DDAO, which is then
utilized in various scientific and commercial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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